2-{[5-(5-bromo-2-hydroxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(5-bromo-2-hydroxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C11H11BrN4O2S/c1-16-10(7-4-6(12)2-3-8(7)17)14-15-11(16)19-5-9(13)18/h2-4,17H,5H2,1H3,(H2,13,18)
• InChI Key: KPTREJGGQFTYOQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)N)C2=C(C=CC(=C2)Br)O
• Molecular Formula: C11H11BrN4O2S
• Molecular Weight: 343.20 g/mol

Description

2-{[5-(5-bromo-2-hydroxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a compound that has been extensively studied for its potential scientific research applications.

Mechanism of Action

The mechanism of action of 2-{[5-(5-bromo-2-hydroxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to act by inhibiting specific enzymes and signaling pathways that are involved in cancer cell growth, bacterial cell wall synthesis, and neurotransmitter regulation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells, inhibit bacterial cell wall synthesis, and inhibit acetylcholinesterase activity. Additionally, it has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[5-(5-bromo-2-hydroxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its potential as a therapeutic agent in cancer treatment and antimicrobial activity. However, one limitation is the lack of understanding of its mechanism of action, which may hinder further development and optimization of this compound for therapeutic use.

Future Directions

There are several future directions for research on 2-{[5-(5-bromo-2-hydroxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide. One direction is to further investigate its mechanism of action and identify specific targets for therapeutic use. Another direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, future research could explore the potential of this compound in other scientific research areas, such as enzyme inhibition and neuroprotection.

Synthesis Methods

2-{[5-(5-bromo-2-hydroxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide can be synthesized using a variety of methods, including the reaction of 5-(5-bromo-2-hydroxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol with acetic anhydride in the presence of a catalyst. The purity and yield of the compound can be improved by using column chromatography.

Scientific Research Applications

2-{[5-(5-bromo-2-hydroxyphenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been investigated for its potential in several scientific research areas, including cancer treatment, antimicrobial activity, and enzyme inhibition. In cancer treatment, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In antimicrobial activity, it has demonstrated activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. In enzyme inhibition, it has been shown to inhibit the activity of acetylcholinesterase, which is involved in the progression of Alzheimer's disease.